![molecular formula C26H52NO7P B052087 Ohea-gpc CAS No. 114414-96-9](/img/structure/B52087.png)
Ohea-gpc
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Overview
Description
Ohea-gpc, also known as Alpha-GPC, is a natural choline compound that is found in the brain. It is considered to be a nootropic, which means it has cognitive enhancing effects. This compound is used in many dietary supplements and is believed to improve memory, focus, and overall brain function. In
Mechanism of Action
Ohea-gpc works by increasing the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in many cognitive processes such as memory and attention. By increasing the levels of acetylcholine, this compound enhances cognitive function.
Biochemical and Physiological Effects:
This compound has been found to have many biochemical and physiological effects. It increases the levels of acetylcholine in the brain, which leads to improved cognitive function. It also increases the levels of growth hormone, which may have anti-aging effects. In addition, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Ohea-gpc in lab experiments is that it has been extensively studied and its effects are well documented. This makes it a reliable tool for researchers. However, one limitation is that the effects of this compound may vary depending on the individual, which can make it difficult to draw definitive conclusions from experiments.
Future Directions
There are many future directions for research on Ohea-gpc. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of interest is its potential use in improving cognitive function in healthy individuals. Additionally, more research is needed to understand the mechanisms of action of this compound and how it interacts with other compounds in the brain.
Conclusion:
In conclusion, this compound is a natural choline compound that has cognitive enhancing effects. It is synthesized from soy lecithin and has been extensively studied for its effects on memory, attention, and learning. This compound works by increasing the levels of acetylcholine in the brain and has many biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, it is a reliable tool for researchers. There are many future directions for research on this compound, including its potential use in the treatment of neurodegenerative diseases and improving cognitive function in healthy individuals.
Synthesis Methods
Ohea-gpc is synthesized from soy lecithin, which is a mixture of phospholipids. The process involves the extraction of phosphatidylcholine from the soy lecithin, which is then hydrolyzed using an enzyme called phospholipase D. The resulting product is then purified to obtain this compound.
Scientific Research Applications
Ohea-gpc has been extensively studied for its cognitive enhancing effects. It has been shown to improve memory, attention, and learning in both animals and humans. In addition, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
[(2R)-2-acetyloxy-3-[(E)-hexadec-1-enoxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H52NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h19,21,26H,6-18,20,22-24H2,1-5H3/b21-19+/t26-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MULVVBYNDZRKPA-MLBYCOPISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCC=COCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCC/C=C/OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H52NO7P |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
114414-96-9 |
Source
|
Record name | 1-O-Hexadec-1'-enyl-2-acetyl-sn-glycero-3-phosphocholine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0114414969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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